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Compound of Interest

Compound Name: Triphenylsilanethiol

Cat. No.: B078806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: Triphenylsilanethiol, ((C₆H₅)₃SiSH), also known as triphenylsilyl mercaptan, is a

versatile organosilicon compound widely employed as a reagent in modern organic synthesis.

[1] Its unique combination of a sterically hindered silanethiol moiety confers specific reactivity

that is valuable in numerous chemical transformations. This guide provides a comprehensive

overview of its core physical and chemical properties, spectroscopic data, and key applications,

including detailed experimental protocols and reaction workflows. It is intended to serve as a

technical resource for researchers leveraging this compound in synthetic chemistry and drug

development.

Physical and Chemical Properties
Triphenylsilanethiol is an off-white to pale yellow crystalline solid under standard conditions. It

exhibits moderate stability but is known to react slowly with moisture. Its key physical and

identifying properties are summarized in the tables below.

Table 1: Physical Properties of Triphenylsilanethiol
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Property Value Reference(s)

Appearance Off-White to Pale Yellow Solid [2][3]

Melting Point 101-104 °C [1]

Boiling Point 152-158 °C @ 0.06 Torr [3]

Density (Predicted) 1.12 ± 0.1 g/cm³ [3]

pKa (Predicted) 8.54 ± 0.10 [3]

Solubility
Slightly soluble in Chloroform,

Methanol
[3]

Hydrolytic Sensitivity
7: Reacts slowly with

moisture/water
[3]

Table 2: Compound Identifiers
Identifier Value Reference(s)

Molecular Formula C₁₈H₁₆SSi [4]

Molecular Weight 292.47 g/mol [4]

CAS Number 14606-42-9 [1]

IUPAC Name triphenyl(sulfanyl)silane [5]
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Spectroscopic analysis is critical for the identification and characterization of

Triphenylsilanethiol. The following data are based on typical values for its constituent

functional groups.

Table 3: Spectroscopic Data Summary
Technique Characteristic Features

¹H NMR

Multiplets in the aromatic region (~7.2-7.8 ppm)

corresponding to the phenyl protons. A singlet

for the thiol proton (S-H), which is variable and

may exchange.

¹³C NMR

Multiple signals in the aromatic region (~128-

138 ppm) corresponding to the distinct carbons

of the phenyl groups.

²⁹Si NMR

A characteristic chemical shift for silicon bonded

to three phenyl groups and one sulfur atom. The

shift is influenced by the electronegativity of the

sulfur and phenyl substituents.[5][6]

FTIR (cm⁻¹)

S-H Stretch: Weak absorption around 2550-

2600 cm⁻¹.[7] Aromatic C-H Stretch: Above

3000 cm⁻¹.[8] Aromatic C=C Stretch: Multiple

bands in the 1400-1600 cm⁻¹ region.[8]

Mass Spec.

Molecular Ion (M⁺): Expected at m/z = 292.

Fragmentation: Loss of H, SH, or phenyl groups

(C₆H₅) are common fragmentation pathways.[9]

[10]

Chemical Reactivity and Applications
Triphenylsilanethiol's reactivity is dominated by the nucleophilicity of the sulfur atom and the

properties of the Si-S bond. It is a versatile reagent in several classes of reactions.

3.1. Nucleophilic Reactions: Epoxide Ring-Opening
Triphenylsilanethiol is an effective sulfur nucleophile for the regioselective ring-opening of

epoxides to form β-hydroxy thioethers.[1][11][12] This reaction is typically performed under
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basic conditions, where the deprotonated thiolate anion acts as the active nucleophile.[13][14]

The resulting β-hydroxy thioether products are valuable intermediates in the synthesis of

pharmaceuticals and other complex molecules.[12]

Triphenylsilanethiol
+ Epoxide

Base (e.g., Et₃N)
Methanol or THF

Reaction Setup Triphenylsilanethiolate
Anion Formation

Activation Nucleophilic Attack
on Epoxide Ring

SN2 Reaction Alkoxide Intermediate Protic Workup β-Hydroxy Thioether

Click to download full resolution via product page

Caption: Workflow for the base-catalyzed ring-opening of epoxides using Triphenylsilanethiol.

3.2. Applications in Palladium-Catalyzed Cross-Coupling
The compound serves as a reagent or additive in palladium-catalyzed cross-coupling reactions,

such as the Stille and Sonogashira couplings.[1] In these catalytic cycles, the

triphenylsilylthiolate moiety can act as a ligand for the palladium center, influencing its reactivity

and stability, or participate directly in transmetalation steps.[15][16] The general mechanism for

Pd-catalyzed cross-coupling involves oxidative addition, transmetalation, and reductive

elimination.[17][18]
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Caption: Generalized catalytic cycle for Pd-catalyzed cross-coupling reactions.

3.3. Other Synthetic Applications
Triphenylsilanethiol is also utilized in:

Selective C-H Bond Functionalization: As an additive in reactions involving the

functionalization of trialkylamine scaffolds.[1]

Carboxyl Activation: For the formation of silylthioesters, which are activated intermediates for

further transformations.[2]

Ligand Synthesis: As a precursor in the preparation of more complex ligands, such as

tetraphenylporphyrinate manganese(III) siloxides.[2]

Experimental Protocols
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The following sections provide detailed, representative methodologies for the synthesis and

application of Triphenylsilanethiol. Standard laboratory safety precautions should always be

observed.

4.1. Protocol: Synthesis of Triphenylsilanethiol
A common method for synthesizing Triphenylsilanethiol involves the reaction of a

triphenylsilyl halide with a sulfur source. The following is a generalized procedure based on the

reaction of Triphenylsilyl Chloride with Lithium Sulfide.

Triphenylsilyl Chloride
+ Lithium Sulfide

Anhydrous THF
Inert Atmosphere (N₂/Ar)

Combine Stir at Room Temp
(e.g., 12-24 h)

React Aqueous Workup
(e.g., sat. NH₄Cl)

Quench Extraction
(e.g., Ethyl Acetate)

Isolate Purification
(Chromatography/Recrystallization)

Purify TriphenylsilanethiolFinal Product

Click to download full resolution via product page

Caption: General workflow for the synthesis of Triphenylsilanethiol.

Methodology:

Setup: A flame-dried, round-bottomed flask equipped with a magnetic stir bar is placed under

an inert atmosphere (Nitrogen or Argon).

Reagents: Anhydrous tetrahydrofuran (THF) is added to the flask, followed by Lithium Sulfide

(Li₂S, 0.5 eq.).

Addition: Triphenylsilyl Chloride ((C₆H₅)₃SiCl, 1.0 eq.), dissolved in a minimal amount of

anhydrous THF, is added dropwise to the stirred suspension at room temperature.

Reaction: The reaction mixture is stirred at room temperature for 12-24 hours. Progress can

be monitored by Thin Layer Chromatography (TLC).

Workup: Upon completion, the reaction is carefully quenched by the slow addition of a

saturated aqueous solution of ammonium chloride (NH₄Cl).[19]

Extraction: The aqueous layer is extracted three times with an organic solvent such as ethyl

acetate. The combined organic layers are washed with brine, dried over anhydrous sodium

sulfate (Na₂SO₄), and filtered.[19]
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Purification: The solvent is removed under reduced pressure. The crude product is then

purified by flash column chromatography on silica gel or by recrystallization to yield pure

Triphenylsilanethiol.

4.2. Protocol: Ring-Opening of Cyclohexene Oxide
This protocol details the use of Triphenylsilanethiol to open cyclohexene oxide, a

representative epoxide.[11]

Methodology:

Setup: To a solution of cyclohexene oxide (1.0 eq.) in methanol, add Triphenylsilanethiol
(1.2 eq.).

Base Addition: Add triethylamine (Et₃N, 1.5 eq.) to the mixture at room temperature.

Reaction: Stir the solution at room temperature and monitor the reaction by TLC until the

starting material is consumed. An alternative is to conduct the reaction in THF under reflux.

[11]

Desilylation (if needed): After the initial reaction is complete, the silyl ether intermediate can

be cleaved. Add tetrabutylammonium fluoride (TBAF, 1.5 eq.) and acetic acid to the reaction

mixture.[11]

Workup and Purification: Perform a standard aqueous workup followed by extraction with an

appropriate organic solvent. The crude product is purified by column chromatography to yield

the target β-hydroxy thioether.

Safety and Handling
Triphenylsilanethiol should be handled by trained professionals in a well-ventilated fume

hood.

Table 4: Safety Information
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Parameter Value Reference(s)

Storage Class Code 11 - Combustible Solids [1]

WGK (Water Hazard Class) WGK 3 [1]

Flash Point Not Applicable [1]

Personal Protective Equipment

(PPE)

Dust mask (type N95),

eyeshields, gloves
[1]

Handling Precautions:

Avoid inhalation of dust and contact with skin and eyes.

Store in a cool, dry place away from moisture, as it is hydrolytically sensitive.[3]

Keep the container tightly closed under an inert atmosphere.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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